2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(1-methyl-5-phenylimidazol-2-yl)sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C20H21N3OS/c1-15-8-10-16(11-9-15)12-21-19(24)14-25-20-22-13-18(23(20)2)17-6-4-3-5-7-17/h3-11,13H,12,14H2,1-2H3,(H,21,24)
• InChI Key: MDWXDHNQMXORTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC=C(N2C)C3=CC=CC=C3
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide, also known as MIA-602, is a compound that has been studied for its potential therapeutic applications. It was first synthesized in 2010 by researchers at the University of Minnesota and has since been the subject of numerous studies.

Mechanism Of Action

The mechanism of action of 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells and the production of amyloid beta.

Biochemical And Physiological Effects

2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide has been shown to have a number of biochemical and physiological effects. In cancer research, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth and spread of cancer cells. In Alzheimer's disease research, it has been shown to reduce the production of amyloid beta and to improve cognitive function in animal models of the disease.

Advantages And Limitations For Lab Experiments

One advantage of using 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells and reducing the production of amyloid beta. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide. One direction is to further investigate its mechanism of action and to identify the specific enzymes that it targets. Another direction is to explore its potential as a treatment for other conditions, such as neurodegenerative diseases and infectious diseases. Additionally, research could focus on optimizing the synthesis method for 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide involves the reaction of 2-bromo-N-(4-methylbenzyl)acetamide with 1-methyl-5-phenyl-1H-imidazole-2-thiol in the presence of a palladium catalyst. The resulting compound is then purified using column chromatography.

Scientific Research Applications

2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide has been studied for its potential as a treatment for various conditions, including cancer and Alzheimer's disease. In cancer research, 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide has been shown to inhibit the growth of cancer cells and to sensitize them to chemotherapy. In Alzheimer's disease research, 2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide has been shown to reduce the production of amyloid beta, a protein that is implicated in the development of the disease.